

Lycbx in combination with [another compound] protocol

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Lycbx
Cat. No.: B15557067

[Get Quote](#)

Unable to Identify Compound "Lycbx"

Following a comprehensive search, no publicly available information was found for a compound designated "Lycbx." This may indicate that "Lycbx" is a novel or internal compound name not yet disclosed in scientific literature, a potential typographical error, or an abbreviation not commonly used.

To proceed with your request for detailed application notes and protocols, please verify the name of the compound. It is possible that the name is a misspelling of another compound. For example, some similarly named or relevant compounds found in scientific literature include:

- LDX (Lisdexamfetamine): A medication used for the treatment of ADHD, which has been studied in combination therapies.[1][2]
- LTX-315: An oncolytic peptide that has been investigated in combination with chemotherapy agents like doxorubicin.[3]
- Caelyx®: The brand name for pegylated liposomal doxorubicin, a form of chemotherapy used in cancer treatment.[4]

- Lisafoclax (APG-2575): An investigational drug that has been studied in combination with other targeted therapies for leukemia.[5]
- LICA (Lithium isopropylcyclohexylamide): A chemical reagent.[6]

Without a clear and accurate identification of the primary compound, it is not possible to provide the detailed and accurate application notes, protocols, and data visualizations you have requested. Please provide the correct compound name or additional identifying information to enable a thorough and relevant response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. An Efficient Combination Therapy with Lisdexamfetamine Dimesylate and Topiramate in Improving Binge Eating Scale & Metabolic Profile in Binge Eating Disorder: A Randomized Control Trial - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [3. Combining the oncolytic peptide LTX-315 with doxorubicin demonstrates therapeutic potential in a triple-negative breast cancer model - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [5. A Global Multicenter, Open Label, Randomized Phase 3 Registrational Study of Lisafoclax \(APG-2575\) in Previously Treated Patients with Chronic Lymphocytic Leukemia/Small Lymphocytic Lymphoma \(GLORA Study\) | Dana-Farber Cancer Institute \[dana-farber.org\]](#)
- [6. Lithium cyclohexylisopropylamide | C9H18LiN | CID 10877271 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Lycbx in combination with [another compound] protocol]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15557067/docs#lycbx-in-combination-with-another-compound-protocol>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)